N-(4-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]urea

• IUPAC Name: 1-(4-ethylphenyl)-3-[2-(4-fluorophenyl)ethyl]urea
• InChI: InChI=1S/C17H19FN2O/c1-2-13-5-9-16(10-6-13)20-17(21)19-12-11-14-3-7-15(18)8-4-14/h3-10H,2,11-12H2,1H3,(H2,19,20,21)
• InChI Key: BYGWVCRGHZXEGI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)NCCC2=CC=C(C=C2)F
• Molecular Formula: C17H19FN2O
• Molecular Weight: 286.34 g/mol

Description

N-(4-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]urea, also known as EFU, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. EFU belongs to the class of urea derivatives and has been studied for its pharmacological properties and potential applications in medicine.

Mechanism of Action

The exact mechanism of action of N-(4-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]urea is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in the inflammatory response. This compound has also been shown to inhibit the expression of certain genes involved in cancer cell growth, which may contribute to its potential as an anticancer agent.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including the inhibition of prostaglandin synthesis, the reduction of cytokine levels, and the modulation of immune cell activity. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

N-(4-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]urea has several advantages for use in lab experiments, including its relative ease of synthesis and its demonstrated pharmacological properties. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on N-(4-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]urea. One area of interest is the development of more potent and selective analogs of this compound for use in cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other diseases. Finally, studies on the pharmacokinetics and toxicity of this compound are needed to determine its safety and efficacy as a therapeutic agent.

Synthesis Methods

N-(4-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]urea can be synthesized through a multistep process involving the reaction of 4-ethylphenyl isocyanate with 4-fluorophenylacetic acid. The resulting intermediate is then treated with a reducing agent to form the final product, this compound.

Scientific Research Applications

N-(4-ethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]urea has been studied extensively for its potential as a therapeutic agent in various diseases. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. This compound has also been shown to have potential in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.